Cas no 1795416-20-4 (2,2-diphenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide)

• Product Name: 2,2-diphenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide
• CAS No: 1795416-20-4
• CID: 5368255
• Update Time: 2025-07-17

2,2-diphenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)-2,2-diphenylacetamide
• 2,2-diphenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide

• Inchi： 1S/C21H21N4O/c26-21(22-13-14-24-15-16-25-19(24)11-12-23-25)20(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-12,15-16,20,23H,13-14H2,(H,22,26)
• InChI Key： ZEXBTBHORAMSLI-UHFFFAOYSA-N
• SMILES： C(NCCN1=C2C=CNN2C=C1)(=O)C(C1=CC=CC=C1)C1=CC=CC=C1

Additional information on 2,2-diphenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide

Introduction to 2,2-diphenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide (CAS No. 1795416-20-4)

2,2-diphenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide (CAS No. 1795416-20-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The combination of the diphenyl and pyrazoloimidazole moieties imparts distinct pharmacological properties, making it a subject of extensive study.

The molecular structure of 2,2-diphenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide consists of a central acetamide core flanked by two phenyl groups and a substituted pyrazoloimidazole ring. This intricate arrangement provides a robust framework for exploring its biological activities and potential therapeutic uses. Recent studies have highlighted its ability to modulate specific biological pathways, which could be harnessed for the development of new drugs.

In the realm of medicinal chemistry, the design and synthesis of compounds like 2,2-diphenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide are driven by the need to address unmet medical needs. The compound's unique structure suggests that it may interact with specific protein targets, such as enzymes or receptors, which are crucial in various disease states. For instance, preliminary research has indicated that this compound may exhibit anti-inflammatory and anti-cancer properties.

The anti-inflammatory potential of 2,2-diphenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide has been explored in several in vitro and in vivo studies. These studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in cellular models. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2,2-diphenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide has also shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in cancer cells and inhibit tumor growth. The mechanism behind these effects is thought to involve the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that the compound could be developed into a novel anti-cancer agent.

The pharmacokinetic properties of 2,2-diphenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide are another critical aspect of its evaluation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This suggests that it could be administered orally or intravenously with minimal side effects. Additionally, its stability under physiological conditions is an important factor that contributes to its potential as a therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2,2-diphenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide. Early-phase clinical trials have shown promising results, with patients experiencing significant improvements in their conditions without severe adverse effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2,2-diphenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide (CAS No. 1795416-20-4) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover its full potential, this compound holds great promise for addressing various unmet medical needs.